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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B599919

Technical Support Center: C.I. Acid Brown 83
Leather Dyes

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with C.I. Acid
Brown 83 for leather staining.

Frequently Asked Questions (FAQSs)

Q1: What is C.I. Acid Brown 83?

C.l. Acid Brown 83 is a type of acid dye used for coloring leather and other protein-based
materials like wool and silk.[1] It is a copper complex dye, which contributes to its specific
shade and fastness properties.[2][3] Chemically, it is classified as a double azo dye.[4] It is
soluble in water, which is necessary for creating the dye bath.[1][4]

Q2: What are the primary causes of uneven staining with C.l. Acid Brown 83 on leather?

Uneven staining, or "blotchiness," can arise from several factors throughout the dyeing
process:

» Improper Leather Preparation: The leather surface must be clean and free of any oils,
greases, or residual chemicals from the tanning process. A deglazer is often recommended
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to ensure a uniform surface for dye uptake.[5][6] Natural defects in the leather can also lead
to differential dye absorption.[7]

 Incorrect pH: Acid dyes, including Acid Brown 83, require an acidic environment to properly
bind to the leather fibers. If the pH of the dye bath is not within the optimal range, the dye
may not penetrate or fix evenly.[1] A sudden change in pH during the dyeing process can
also cause staining issues.

e Inadequate Dye Dissolving: C.l. Acid Brown 83 powder must be completely dissolved in
water before being added to the dye bath. Undissolved dye particles can lead to specks or
darker spots on the leather.

o Rapid Dye Fixation: If the dye fixes to the leather too quickly, it may not have time to
penetrate the material evenly, resulting in a superficial and uneven coloring. This can be
influenced by temperature and pH.[8]

o Leather Quality: Variations in the leather itself, such as density and porosity, can cause the
dye to be absorbed unevenly.[7]

Q3: How does the type of leather tannage affect staining with C.l. Acid Brown 837
The tanning process significantly impacts how leather accepts dye:

e Vegetable-Tanned Leather: This type of leather generally has a more open pore structure,
which allows for good dye penetration. However, the natural tannins in the leather can
interact with the dye, potentially altering the final color.

o Chrome-Tanned Leather: Chrome-tanned leather has a different chemical structure and
requires careful preparation to ensure even dye uptake. The surface of chrome-tanned
leather can sometimes resist dye penetration if not properly prepared.[S]

Troubleshooting Guide for Uneven Staining

This guide addresses common issues encountered when using C.l. Acid Brown 83 and
provides potential solutions.
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Problem

Potential Cause

Recommended Solution

Blotchy or Splotchy Color

Improper leather preparation,
incorrect pH, or rapid dye

fixation.

Ensure the leather is
thoroughly cleaned and
deglazed before dyeing.[5][6]
Maintain a consistent and
appropriate pH in the dye bath
throughout the process.
Control the temperature to
avoid overly rapid dye uptake.
The use of leveling agents can
also help promote even color

distribution.

Dark Spots or "Freckling"

Undissolved dye particles in
the dye bath.

Make sure the C.I. Acid Brown
83 powder is fully dissolved in
warm water before adding it to
the main dye bath. Stir the

solution thoroughly.

Poor Dye Penetration

Incorrect pH, low temperature,

or insufficient dyeing time.

Adjust the pH of the dye bath
to the recommended acidic
range. Increase the
temperature of the dye bath
within the leather's tolerance to
facilitate deeper penetration.
Extend the dyeing time to

allow for complete absorption.

Color Variation Across
Different Hides

Inherent differences in the

leather hides.

Test the dye on a small,
inconspicuous area of each
hide before proceeding with
the full dyeing process to
check for color consistency.
Adjust dye concentration or
dyeing time as needed for

individual hides.

Streaky Appearance

Uneven application of the dye.

When applying the dye

manually, use smooth, even
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strokes and ensure complete
coverage. For larger pieces,
immersion dyeing with
agitation is recommended for

more uniform results.

Experimental Protocols

While a specific, standardized protocol for C.I. Acid Brown 83 is not readily available in the
provided search results, a general procedure for applying acid dyes to chrome-tanned leather
can be adapted. The following is a representative protocol that should be optimized for your
specific experimental conditions.

Materials:

e Chrome-tanned leather

e C.I. Acid Brown 83 dye powder
o Deglazer

e Formic acid (or other suitable acid for pH adjustment)
¢ Leveling agent (optional)

o Water

e Dyeing vessel (e.g., tray, drum)
e Stirring rod

e pH meter or pH strips

» Protective gloves and eyewear
Procedure:

o Leather Preparation:
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o Thoroughly clean the leather surface to remove any dirt or oils.

o Apply a leather deglazer according to the product's instructions to strip any existing finish
and ensure a uniform surface.[5][6]

o Rinse the leather with water to remove the deglazer and allow it to partially dry until it is
damp but not saturated.

e Dye Bath Preparation:

o In a separate container, dissolve the C.l. Acid Brown 83 powder in warm water. The exact
concentration will depend on the desired shade intensity. Start with a small amount and
test the color.

o Fill the dyeing vessel with the appropriate amount of water.

o Add the dissolved dye solution to the water and stir thoroughly to ensure it is evenly
distributed.

o If using, add a leveling agent to the dye bath according to the manufacturer's
recommendations. Leveling agents can help to slow down the initial dye uptake and
promote a more even color.[9]

e Dyeing Process:

o Check the pH of the dye bath and adjust it to an acidic range (typically pH 4-5 for acid
dyes) using formic acid.[1]

o Immerse the damp leather into the dye bath, ensuring it is fully submerged.

o Agitate the leather gently and consistently throughout the dyeing process to promote even
dye absorption.

o The dyeing time will vary depending on the desired color depth and the thickness of the
leather. Monitor the color regularly.

» Fixation and Rinsing:
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o Once the desired color is achieved, the dye needs to be fixed to the leather. This is often
done by gradually lowering the pH further with the addition of more formic acid while
continuing to agitate the leather.

o After fixation, remove the leather from the dye bath and rinse it thoroughly with clean
water until the water runs clear.

e Drying and Finishing:
o Allow the leather to air dry slowly and evenly, away from direct heat or sunlight.

o Once completely dry, a leather conditioner or finish can be applied to restore moisture and
protect the surface.

Quantitative Data Summary Table (Example)

Parameter Recommended Range Notes

) ) ) Start with a low concentration
Dye Concentration Varies by desired shade )
and increase as needed.

Critical for proper dye fixation.

pH of Dye Bath 40-5.0
[1]
Higher temperatures can
) increase dye uptake but may
Temperature Ambient to warm )
damage the leather if
excessive.
Dependent on leather
Dyeing Time 30 - 90 minutes thickness and desired color
depth.
) Helps to ensure even color
Leveling Agent As per manufacturer S
distribution.[9]
Visualizations

Logical Workflow for Troubleshooting Uneven Staining
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Uneven Staining Observed

‘Was the leather properly prepared?
(Cleaned, Deglazed)

Yes

Solution: Pre-test dye on each hide and adjust accordingly.

Click to download full resolution via product page

Caption: A logical workflow to diagnose and resolve uneven staining issues.

Signaling Pathway of Acid Dye Interaction with Leather
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Caption: The chemical interaction between an acid dye and leather fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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